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Compound of Interest

Compound Name: Elmycin D

Cat. No.: B12365856 Get Quote

Elmycin D: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Elmycin D is a naturally occurring antibiotic belonging to the angucycline class of aromatic

polyketides. Isolated from Streptomyces cellulosae ssp. griseoincarnatus, it represents a

molecule of interest for its potential biological activities. This document provides a concise

technical summary of the available information on Elmycin D, including its chemical properties.

Due to the limited publicly available data, this guide also incorporates general information on

the biosynthesis of angucycline antibiotics to provide a broader context. A significant gap in the

literature exists regarding detailed experimental protocols, specific mechanisms of action, and

defined signaling pathway interactions for Elmycin D.

Core Chemical and Physical Data
The fundamental properties of Elmycin D are summarized below. This information is crucial for

its identification, synthesis, and further investigation.
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Property Value Reference

CAS Number 169107-03-3 [1]

Molecular Formula C₁₉H₂₀O₅ [1]

Molecular Weight 328.36 g/mol [1]

Source Organism
Streptomyces cellulosae ssp.

griseoincarnatus
[1]

Biosynthesis of Elmycin D
Detailed experimental protocols for the biosynthesis of Elmycin D are not extensively

described in publicly accessible literature. However, the seminal work by Gerlitz et al. (1995)

outlines its isolation from a mutant strain of Streptomyces cellulosae ssp. griseoincarnatus

1114-2.[1] Elmycin D is an angucycline, a class of antibiotics biosynthesized via a type II

polyketide synthase (PKS) pathway.

General Angucycline Biosynthetic Pathway
The biosynthesis of angucyclines generally follows a conserved pathway, which can be

conceptually broken down into the following stages:

Polyketide Chain Assembly: A type II PKS iteratively condenses acetyl-CoA and malonyl-CoA

units to form a linear polyketide chain.

Cyclization and Aromatization: The polyketide chain undergoes a series of cyclization and

aromatization reactions, catalyzed by specific enzymes, to form the characteristic angular

tetracyclic (four-ring) core structure.

Tailoring Modifications: The core structure is further modified by a variety of "tailoring"

enzymes, including oxygenases, methyltransferases, and glycosyltransferases, which leads

to the vast structural diversity observed in the angucycline family.

The specific enzymatic steps and intermediates leading to the final structure of Elmycin D
have not been fully elucidated in the available literature.
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General Workflow for Angucycline Biosynthesis
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Caption: A generalized workflow for the biosynthesis of angucycline antibiotics like Elmycin D.
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Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis, purification, and

characterization of Elmycin D are not available in the public domain. The primary literature

focuses on the isolation and structural elucidation from the producing microorganism. For

researchers aiming to work with Elmycin D, the following general methodologies, typical for the

study of natural products, would be applicable:

Fermentation: Culturing of Streptomyces cellulosae ssp. griseoincarnatus in a suitable

nutrient medium to induce the production of secondary metabolites, including Elmycin D.

Extraction: Solvent-based extraction of the fermentation broth and mycelium to isolate the

crude mixture of natural products.

Chromatographic Purification: A series of chromatographic techniques, such as column

chromatography, preparative thin-layer chromatography (TLC), and high-performance liquid

chromatography (HPLC), would be employed to purify Elmycin D from the crude extract.

Structural Elucidation: Spectroscopic methods, including Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS), are essential for confirming the structure of the isolated

compound.

Signaling Pathways and Mechanism of Action
There is a notable absence of published research investigating the specific mechanism of

action of Elmycin D or its effects on cellular signaling pathways. While it is classified as an

antibiotic, the precise molecular targets and the downstream cellular consequences of its

activity have not been reported.

For context, other members of the angucycline class have been shown to exhibit a range of

biological activities, including antibacterial, antifungal, and antitumor properties. The

mechanisms of action for these related compounds can vary widely and include DNA

intercalation, inhibition of topoisomerases, and induction of apoptosis. However, it is crucial to

note that these are general activities of the broader chemical class, and the specific activities of

Elmycin D remain to be determined through dedicated research.
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Logical Flow for Investigating Elmycin D's Biological Activity
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Caption: A proposed experimental logic for the future investigation of Elmycin D's mechanism

of action.

Conclusion and Future Directions
Elmycin D remains a sparsely studied natural product with a confirmed chemical identity. While

its basic molecular formula and CAS number are established, there is a significant opportunity

for further research to uncover its biological potential. Future investigations should focus on:
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Total Synthesis: Development of a robust synthetic route to enable the production of larger

quantities for biological testing and the creation of novel analogs.

Biological Screening: Comprehensive screening of Elmycin D against a wide range of

bacterial, fungal, and cancer cell lines to identify potential therapeutic applications.

Mechanism of Action Studies: In-depth studies to identify the molecular target(s) of Elmycin
D and to delineate the signaling pathways it modulates.

The information presented in this guide is based on the currently available scientific literature.

As new research emerges, our understanding of Elmycin D will undoubtedly expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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